Cas no 2229544-86-7 (1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol)

• Product Name: 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2229544-86-7
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 6407408
• PubChem ID: 165782402
• Update Time: 2025-10-19

1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol
• 2229544-86-7
• EN300-1995528

• Inchi： 1S/C9H13ClN2O2/c1-9(13,5-11)6-3-4-7(10)12-8(6)14-2/h3-4,13H,5,11H2,1-2H3
• InChI Key： NXCPTFKDGRLVPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C(C)(CN)O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol

Professional Introduction to 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol (CAS No. 2229544-86-7)

1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol is a key compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound features a propanol backbone linked to a pyridine ring, which is further substituted with a chlorine and methoxy group. Such structural motifs are highly valued in medicinal chemistry due to their potential for modulating biological pathways and interactions.

The compound's molecular structure, denoted by the CAS number 2229544-86-7, places it within a class of molecules that have garnered significant attention for their pharmacological applications. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile intermediate in the synthesis of more complex pharmaceutical agents. This reactivity is particularly useful in the development of drug candidates targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol as a scaffold for designing novel therapeutic molecules. Studies have demonstrated that the pyridine ring can serve as a critical pharmacophore, interacting with biological targets such as kinases and transcription factors. The chlorine substituent at the 6-position further enhances binding affinity by introducing hydrophobic interactions, while the methoxy group at the 2-position modulates electronic properties and metabolic stability.

In the context of drug discovery, this compound has been explored for its potential in inhibiting enzymes involved in cancer progression. For instance, preliminary studies suggest that derivatives of 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol may disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. The propanol moiety contributes to solubility and bioavailability, ensuring that the compound can be effectively delivered to target tissues.

The synthesis of 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Techniques such as nucleophilic substitution and condensation reactions are commonly employed to construct the core pyridine-propanol framework. Advances in green chemistry have also led to the development of more sustainable synthetic routes, minimizing waste and energy consumption without compromising efficiency.

From a regulatory perspective, compounds like 1-amino-2-(6-chloro-2-methoxypyridin-3-yl)propan-2-ol must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies typically involve cell-based assays and animal models to evaluate toxicity, pharmacokinetics, and mechanism of action. The amino group, in particular, requires careful consideration due to its potential for protein binding and interaction with biological systems.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new applications for 1-amino-substituted pyridines. These compounds are not only valuable as intermediates but also as standalone agents with demonstrated biological activity. For example, some derivatives have shown promise in treating neurological disorders by modulating neurotransmitter release or receptor activity. The chloro and methoxy substituents play crucial roles in fine-tuning these effects by influencing electronic distributions and steric hindrance.

As computational methods improve, virtual screening techniques are being increasingly utilized to identify promising analogs of 1-amino-2-(6-chloro-2-methoxypyridin-3-y]propan)-2 ol. By leveraging large databases of chemical structures and predictive models, researchers can rapidly assess thousands of potential candidates before synthesizing them in the lab. This approach accelerates the drug discovery process while reducing costs associated with trial-and-error experimentation.

The future prospects for this class of compounds remain bright, with ongoing research exploring their potential in personalized medicine. By correlating structural features with patient-specific responses, clinicians may be able to tailor treatments more effectively. Additionally, nanotechnology-based delivery systems could enhance the therapeutic index of 1-amino-substituted pyridines by improving target specificity or controlled release profiles.

In conclusion,1-amino--(6-chloro--m--methoxypyridin--3--y]propa-n--Z--ol (CAS No. 2229544--86--7) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it a valuable building block for developing novel therapeutics across multiple disease areas. With continued innovation in synthetic methodologies and computational biology, this compound is poised to contribute substantially to future medical breakthroughs.